Cas no 57059-24-2 (3-Hydroxythiophene-2-carboxamide)

3-Hydroxythiophene-2-carboxamide is a heterocyclic organic compound featuring a thiophene ring substituted with a hydroxyl group at the 3-position and a carboxamide group at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich thiophene core and polar substituents enhance solubility and facilitate further derivatization, enabling applications in medicinal chemistry for the development of bioactive molecules. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial settings.
3-Hydroxythiophene-2-carboxamide structure
57059-24-2 structure
Product Name:3-Hydroxythiophene-2-carboxamide
CAS No:57059-24-2
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD09057756
CID:875102
PubChem ID:54696409
Update Time:2025-06-09

3-Hydroxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxythiophene-2-carboxamide
    • 2-Carbamoyl-3-hydroxythiophen
    • 2-Thiophenecarboxamide,3-hydroxy
    • 3-hydroxy-2-thiophenecarboxamide
    • 3-hydroxy-thiophene-2-carboxylic acid amide
    • SCHEMBL1366984
    • MFCD09057756
    • AKOS002367324
    • 2-Thiophenecarboxamide,3-hydroxy-(9ci)
    • 3-hydroxy thiophene-2-carboxamide
    • CS-0319816
    • 2-Thiophenecarboxamide, 3-hydroxy-
    • 57059-24-2
    • DB-331341
    • DTXSID70715977
    • FS-5122
    • RVURYQBOSVZXOT-UHFFFAOYSA-N
    • MDL： MFCD09057756
    • Inchi： 1S/C5H5NO2S/c6-5(8)4-3(7)1-2-9-4/h1-2,7H,(H2,6,8)
    • InChI Key： RVURYQBOSVZXOT-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1C(N)=O)O

Computed Properties

  • Exact Mass: 143.00400
  • Monoisotopic Mass: 143.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.56000
  • LogP: 1.25290

3-Hydroxythiophene-2-carboxamide Security Information

  • HazardClass：IRRITANT

3-Hydroxythiophene-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Hydroxythiophene-2-carboxamide Pricemore >>

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